Journal Name:Preparative Biochemistry & Biotechnology
Journal ISSN:1082-6068
IF:3.141
Journal Website:http://www.tandfonline.com/toc/lpbb20/current
Year of Origin:1996
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:116
Publishing Cycle:Quarterly
OA or Not:Not
Preparative Biochemistry & Biotechnology ( IF 3.141 ) Pub Date: 2022-10-11 , DOI:
10.1134/s2517751622050080
AbstractA non-steady state mathematical model of the separation of a solution of an amino acid (phenylalanine) and a mineral salt (NaCl) by the neutralization dialysis (ND) method in a circulating hydrodynamic mode has been proposed. The model takes into account the characteristics of the membranes (thickness, ion-exchange capacity, electrical conductivity) and the solution (concentration and nature of the components) and the flow rate of the solution in the dialyzer compartments. The new model, unlike the known models, takes into account the transport of phenylalanine cations and anions across membranes and diffusion layers of the ND system. In addition, the model takes into account the ability of an amino acid to undergo protonation/deprotonation reactions. Comparison of the simulation results with experimental data suggests that the model adequately describes the ND of solutions of a phenylalanine–NaCl mixture. It has been shown that, for a given pair of membranes (CSE cation-exchange membrane and ASE anion-exchange membrane, Astom, Japan) and studied concentrations, the pH of the mixed solution remains relatively low throughout the entire process, and the rate of decrease in the electrical conductivity is lower than that for an individual NaCl solution. The loss of phenylalanine in the ND process has been determined according to analysis of the experimental data and simulation results.
Preparative Biochemistry & Biotechnology ( IF 3.141 ) Pub Date: 2022-12-26 , DOI:
10.1134/s2517751622060063
AbstractComposites containing up to 5 wt % montmorillonite (MMT) nanoparticles are created based on natural materials, cellulose acetate and MMT, and film membranes are prepared. The characteristic features of the membrane morphology are studied by scanning electron microscopy. The transport properties of the membranes are studied for the process of separation of a methanol–methyl tert-butyl ether (MTBE) mixture. The degree of equilibrium sorption and diffusion coefficients of methanol and MTBE in the membranes are determined. The pervaporation of a methanol–MTBE mixture is studied in a wide range of feed compositions including the azeotropic point. The best separation factor combined with a high flux is found for a membrane containing 3% MMT. The study of the deformation behavior of the membranes under uniaxial tension shows that they have good mechanical properties, and the elastic modulus increases with the increase in the MMT content while the strength slightly decreases.
Preparative Biochemistry & Biotechnology ( IF 3.141 ) Pub Date: 2022-06-07 , DOI:
10.1134/s2517751622030040
AbstractSamples of two-layer ceramics based on polydisperse powder of the pearlite mineral and foam silicates possessing high compressive strength up to 50 MPa, thermal stability up to 1150°C, and water permeability of 272 m3/h m2 bar have been obtained. According to the X-ray powder diffraction analysis, the supporting substrate material is X-ray amorphous. The average pore size of the supporting substrate is 40 µm, while the average pore size of the modifying layer is 17 µm according to the bubble method and electron microscopy. The obtained materials are promising for use as substrates of microfiltration, ultrafiltration, and nanofiltration membranes.
Preparative Biochemistry & Biotechnology ( IF 3.141 ) Pub Date: 2023-04-19 , DOI:
10.1134/s2517751623020063
AbstractNew results of studying the one-sided surface modification of polymer films and flat-sheet composite membranes based on poly(vinyltrimethylsilane) using low-temperature plasma are presented. Treatment is carried out by direct current discharge at a cathode and anode, air is used as a working medium, the exposure time is from 10 to 60 s, and the working pressure in a chamber is 15–20 Pa. The structure of the surface layers is analyzed by XPS, AFM, and SEM, and the contact properties of the surface are studied. For cathode-treated PVTMS films the effective permeability coefficients for O2, N2, СН4, СО2, Не, and Н2, as well as the effective gas diffusion coefficients, are measured experimentally and the effective gas solubility coefficients are calculated. The permeability coefficients of the studied gases for cathode- and anode-modified composite membranes with a selective PVTMS layer are determined. It is shown that the choice of electrode significantly affects not only the chemical structure of surface and near-surface PVTMS layers but also the gas-transport parameters of the modified samples. It is found that, in the case of cathode-modified homogeneous films, the values of permeability, diffusion, and solubility coefficients of gases are higher while the values of selectivity are lower compared with the anode-modified films. At the same time, the treatment of PVTMS films at the cathode for 30 s makes it possible to increase O2/N2 selectivity by more than two times relative to the initial values. The results of modification of the composite membranes differ from those attained for the homogeneous films, and, what is more, for the composite membrane treated at the cathode the O2/N2 selectivity is higher by a factor of 2.5 than the initial value. The potential of using surface modification of polymer films and membranes by low-temperature plasma to improve their gas-separation properties is demonstrated.
Preparative Biochemistry & Biotechnology ( IF 3.141 ) Pub Date: 2023-04-04 , DOI:
10.1134/s2517751623010031
AbstractElectrodialysis is a water treatment and wastewater treatment technology that uses an electric field gradient and ion exchange membranes to separate ions in aqueous solutions. Studies conducted using this technology have shown the influence of the hydrodynamic regime on the efficiency of the process, the rate of mass transfer, and polarization concentration. The article presents experimental results, mathematical calculations, and numerical simulation in the universal software system of analysis by the Ansys finite element method. Theoretical calculated results correlate with the results of hydrodynamic processes in the apparatus obtained experimentally. The hydrodynamic regime in the channel of the electrodialyzer cell has been studied, the influence of the mesh geometry on the distribution of fluid flow over the membrane surface has been shown, and the change in flow rate and pressure depending on the structure of the mesh has been described.
Preparative Biochemistry & Biotechnology ( IF 3.141 ) Pub Date: 2023-04-04 , DOI:
10.1134/s251775162301002x
AbstractNanofiltration membranes are used to separate a vapor–air mixture containing organic compounds. The membrane is obtained on a filter paper substrate by pouring with a three-component polymer solution. The surface layers are deposited onto the substrate, sequentially alternating the stages of drying of the membrane. The resulting membrane possesses hydrophilic properties; the porosity of the resulting membrane is 51%. The thickness of the membrane determined by SEM is 98 µm. The retention capacity of the membranes is studied by separating ethanol–air and gasoline–air model mixtures. The membrane permeability of an MAC3 composite membrane during separation of an ethanol–air vapor–air mixture is 11.0 m3 m−2 h−1 at 0.5 MPa. A high retention capacity of an MAC3 composite membrane is established for xylenes, toluene, and heptane; for other compounds, the efficiency is no higher than 90%. The average retention capacity of the resulting membrane is 87%. Comparative tests on the determination of the gas separation parameters under similar conditions are carried out with a commercial OPMN-P membrane.
Preparative Biochemistry & Biotechnology ( IF 3.141 ) Pub Date: 2022-06-07 , DOI:
10.1134/s2517751622030027
AbstractIt has been shown that supercritical CO2 (sc-CO2) treatment leads to a significant increase in free volume and gas permeability and a certain decrease in selectivity for films of amorphous polyimides based on a mixture of diethyl toluene diamine isomers and 6FDA, BPDA and BPADA dianhydrides. At the same time, higher permeability coefficients are attributed to the growth of both diffusion coefficients and solubility. The sc-CO2 treatment leads to a certain increase in the selectivity of diffusion for PIs based on 6FDA and BPADA dianhydrides, which is interpreted as ordering of the chains packing in the polymer matrix, and the selectivity of diffusion decreases for PI based on BPDA dianhydride. Mechanical tests of PI films demonstrate an increase in the modulus of elasticity after the sc-CO2 treatment, which indicates the ordering of the chains packing. However, an increase in the free volume due to the sc-CO2 treatment leads to an increase in the brittleness of the films for PIs based on 6FDA and BPADA dianhydrides. Such drastic changes in mechanical characteristics are not observed for PIs based on BPDA dianhydride. In general, the analysis of mechanical characteristics allows one to supplement the analysis of gas separation data and confirm the connection between ordering of chains packing and gas separation characteristics of polymers. Comparison of data on the treatment of sc-CO2 and uniform biaxial deformation shows that the swelling of polymer films in sc-CO2 is equivalent to three-axial uniform stretching complicated by significant defect formation.
Preparative Biochemistry & Biotechnology ( IF 3.141 ) Pub Date: 2022-12-26 , DOI:
10.1134/s2517751622060087
AbstractImprovement of the chemical stability of hybrid membranes based on perfluorosulfonic acid polymers is necessary to increase the lifetime of fuel cells. This article presents the results of the study of the transport properties and chemical stability of the hybrid Nafion® 212 membranes modified with nanoparticles of hydrated oxides SiO2, ZrO2, and TiO2 by in situ procedure. The influence of the nature of the dopant on the properties of the obtained materials is shown. The chemical degradation of the initial and hybrid membranes has been studied ex situ by treatment with Fenton’s reagent for 240 hours. The stability of materials increases in the series Nafion + SiO2 < Nafion + ZrO2 < Nafion < Nafion + TiO2. For the Nafion + TiO2 membrane the change in mass as a result of treatment with Fenton’s reagent is two times lower than for the initial Nafion membrane. This reveals an increase in the chemical stability of materials upon the incorporation of TiO2 nanoparticles due to their ability to bind free radicals. The maximum power of membrane-electrode assembly based on hybrid membranes containing TiO2 and SiO2 is higher than that based on Nafion® 212 by 7–10% at RH ~ 100% and t = 65°C.
Preparative Biochemistry & Biotechnology ( IF 3.141 ) Pub Date: 2023-04-04 , DOI:
10.1134/s2517751623010043
AbstractThe results of application of platinum bulk modified perfluorinated membranes in proton exchange membrane fuel cell (PEMFC) are presented. The change in physicochemical and transport characteristics of the membranes after modification with platinum and at different stages of their operation in the PEMFC are also discussed. The thickness, radius pore distribution obtained by the standard contact porosimetry method, the concentration dependences of the conductivity, and the current-voltage characteristic are studied. The influence of copper in bimetallic electrocatalyst on the characteristics of the perfluorinated membrane are considered. An increase in the efficiency of PEMFC with both commercial and bimetallic catalysts and platinum bulk modified membranes due to the formation of a self-humidifying structure is found.
Preparative Biochemistry & Biotechnology ( IF 3.141 ) Pub Date: 2023-06-05 , DOI:
10.1134/s2517751623030095
AbstractSignificant increase of ion selectivity has been observed for Nafion membranes modified by poly(diallyldimethylammonium chloride) (PDADMAC) in the presence of lower aliphatic alcohols and NaCl. It has been found that addition of the salt into the alcohol-containing modification solutions results not only in decrease of diffusional permeability towards vanadyl ions P but also in simultaneous two- to threefold growth of proton conductivity σ in comparison with the membranes modified in the alcohol-water solutions in the absence of the salt. As a result, ion selectivity of the membranes calculated as σ/P ratio has been increased in ∼4 orders of magnitude as compared with pristine Nafion 112 membrane. Conceivable mechanism of the ion selectivity increasing is proposed for the membranes modified by PDADMAC in the presence of lower aliphatic alcohols and NaCl.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | BIOCHEMICAL RESEARCH METHODS 生化研究方法4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
8.00 | 21 | Science Citation Index Science Citation Index Expanded | Not |
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